Cas no 1807135-67-6 (3-(Difluoromethyl)-2-fluoro-6-nitropyridine-4-acetic acid)

• Product Name: 3-(Difluoromethyl)-2-fluoro-6-nitropyridine-4-acetic acid
• CAS No: 1807135-67-6
• MF: C₈H₅F₃N₂O₄
• MW: 250.131512403488
• CID: 4885133
• Update Time: 2025-08-05

3-(Difluoromethyl)-2-fluoro-6-nitropyridine-4-acetic acid Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-2-fluoro-6-nitropyridine-4-acetic acid

• Inchi： 1S/C8H5F3N2O4/c9-7(10)6-3(2-5(14)15)1-4(13(16)17)12-8(6)11/h1,7H,2H2,(H,14,15)
• InChI Key： NYOLAIJVDSPFMW-UHFFFAOYSA-N
• SMILES： FC(C1C(=NC(=CC=1CC(=O)O)[N+](=O)[O-])F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 310
• XLogP3: 1.5
• Topological Polar Surface Area: 96

Additional information on 3-(Difluoromethyl)-2-fluoro-6-nitropyridine-4-acetic acid

Comprehensive Guide to 3-(Difluoromethyl)-2-fluoro-6-nitropyridine-4-acetic acid (CAS No. 1807135-67-6): Properties, Applications, and Market Insights

3-(Difluoromethyl)-2-fluoro-6-nitropyridine-4-acetic acid (CAS No. 1807135-67-6) is a specialized fluorinated pyridine derivative with significant potential in pharmaceutical and agrochemical research. This compound belongs to the class of nitropyridine carboxylic acids, which are increasingly studied for their unique reactivity and biological activity. The presence of both difluoromethyl and nitro groups on the pyridine ring makes this molecule particularly interesting for drug discovery and material science applications.

From a structural perspective, 3-(Difluoromethyl)-2-fluoro-6-nitropyridine-4-acetic acid features a pyridine core substituted with three distinct functional groups. The difluoromethyl group at position 3 enhances the compound's lipophilicity and metabolic stability, while the nitro group at position 6 provides an excellent handle for further chemical modifications. The acetic acid moiety at position 4 adds water solubility and the potential for salt formation, making this compound versatile for various formulation needs.

Recent scientific literature highlights growing interest in fluorinated pyridine derivatives like CAS 1807135-67-6, particularly in the development of novel crop protection agents and pharmaceutical intermediates. Researchers are exploring how the unique electronic properties imparted by the fluorine atoms can lead to improved bioactivity and selectivity. The compound's molecular weight of 250.12 g/mol and its balanced lipophilicity make it suitable for both medicinal chemistry and agrochemical applications.

In pharmaceutical research, 3-(Difluoromethyl)-2-fluoro-6-nitropyridine-4-acetic acid serves as a valuable building block for the synthesis of more complex molecules. Its reactive sites allow for various transformations, including nucleophilic aromatic substitution of the nitro group or derivatization of the acetic acid functionality. Recent patent literature suggests potential applications in developing kinase inhibitors and anti-inflammatory agents, aligning with current trends in targeted drug discovery.

The agrochemical industry has shown particular interest in fluorinated nitropyridine compounds due to their potential as herbicide intermediates and fungicide precursors. The electron-withdrawing effects of the fluorine atoms and nitro group create reactive centers that can be exploited for designing new crop protection molecules. This aligns with the growing demand for more effective and environmentally friendly agricultural solutions, a hot topic in sustainable agriculture discussions.

From a synthetic chemistry perspective, CAS 1807135-67-6 presents interesting challenges and opportunities. The presence of multiple electron-withdrawing groups on the pyridine ring affects its reactivity pattern, requiring specialized conditions for further modifications. Recent advances in fluorination techniques and nitropyridine chemistry have made this compound more accessible to researchers, contributing to its growing popularity in chemical literature.

The market for specialty fluorinated compounds like 3-(Difluoromethyl)-2-fluoro-6-nitropyridine-4-acetic acid has been expanding steadily. Pharmaceutical and agrochemical companies are increasingly seeking novel fluorine-containing building blocks to enhance their product pipelines. This demand is driven by the well-documented benefits of fluorine in improving the pharmacokinetic properties of bioactive molecules, a trend consistently highlighted in recent medicinal chemistry reviews.

Quality control and characterization of 1807135-67-6 require advanced analytical techniques. The compound's purity is typically assessed using HPLC, NMR spectroscopy, and mass spectrometry. The distinct 19F NMR signals from the difluoromethyl and fluorine substituents provide excellent handles for structural verification. These analytical aspects are crucial for researchers who need high-quality material for their synthetic projects.

Storage and handling recommendations for 3-(Difluoromethyl)-2-fluoro-6-nitropyridine-4-acetic acid follow standard protocols for nitroaromatic compounds. The material should be kept in a cool, dry place, protected from light and moisture. While not classified as hazardous under normal conditions, proper laboratory practices should always be followed when working with this compound, including the use of appropriate personal protective equipment.

Future research directions for CAS 1807135-67-6 may explore its potential in metal-organic frameworks (MOFs) or as a ligand in catalytic systems. The electron-deficient nature of the pyridine ring could make it interesting for materials science applications, particularly in developing new electronic materials or sensors. These potential applications align with current scientific interest in functional materials and sustainable chemistry.

For researchers sourcing 3-(Difluoromethyl)-2-fluoro-6-nitropyridine-4-acetic acid, it's important to verify the supplier's quality control processes and analytical data. The compound is typically supplied as a crystalline solid with >95% purity, though higher purity grades may be available for specific applications. Pricing and availability may vary depending on market demand and production scale, reflecting the specialized nature of this fluorinated building block.

In conclusion, 3-(Difluoromethyl)-2-fluoro-6-nitropyridine-4-acetic acid (CAS No. 1807135-67-6) represents an interesting example of modern fluorine chemistry with diverse potential applications. Its unique combination of substituents offers multiple avenues for chemical modification, making it valuable for researchers in both pharmaceutical and agrochemical fields. As the importance of fluorinated compounds continues to grow across multiple industries, specialized molecules like this will likely see increased attention in scientific literature and industrial applications.